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Compound of Interest |

Compound Name: 4-Chloro-2-vinylpyrimidine
Cat. No.: B11751572
Get Quote

4-Chloro-2-vinylpyrimidine is a substituted pyrimidine, a class of heterocyclic compounds of
significant interest in medicinal chemistry and materials science due to their diverse biological
activities. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the
structural elucidation of such organic molecules, providing detailed information about the
chemical environment, connectivity, and stereochemistry of atoms within a molecule. This
guide presents a comprehensive prediction of the *H and 3C NMR spectra of 4-chloro-2-
vinylpyrimidine, offering a valuable reference for its synthesis and characterization.

Predicted *H NMR Spectrum of 4-Chloro-2-
vinylpyrimidine

The *H NMR spectrum is expected to reveal distinct signals for the protons of the pyrimidine
ring and the vinyl substituent. The electron-withdrawing nature of the nitrogen atoms and the
chlorine atom in the pyrimidine ring will significantly influence the chemical shifts of the ring
protons, causing them to appear at a lower field (higher ppm).

Predicted *H NMR Data
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S Predicted Chemical Predicted Predicted Coupling
roton
Shift (6, ppm) Multiplicity Constant (J, Hz)
H-5 ~7.30-7.50 Doublet (d) J5,6 = ~5.0 Hz
H-6 ~8.50 - 8.70 Doublet (d) J6,5=~5.0 Hz
Doublet of Doublets Ja,B-trans = ~17.0 Hz,
H-a ~6.80 - 7.00 .
(dd) Ja,B-cis = ~10.5 Hz
JB-cis,a = ~10.5 Hz,
. Doublet of Doublets _
H-B (cis) ~5.80 - 6.00 JB-cis,B-trans = ~1.5
(dd)
Hz
JB-trans,a = ~17.0 Hz,
Doublet of Doublets )
H-B (trans) ~6.40 - 6.60 JB-trans,B-cis = ~1.5

() Hz

Causality of Predicted Chemical Shifts and Couplings:

e H-6: This proton is adjacent to a nitrogen atom and is deshielded, hence its predicted
downfield chemical shift.

e H-5: This proton is influenced by the adjacent chlorine atom and the pyrimidine ring,
appearing at a relatively lower field than typical aromatic protons.

¢ Vinyl Protons (H-a, H-f3): The vinyl group protons will exhibit a characteristic AMX spin
system.

o H-a: Coupled to both H-3 protons, resulting in a doublet of doublets.

o H-B (cis and trans): These protons are diastereotopic and will have different chemical
shifts. They are coupled to H-a and also show a small geminal coupling to each other. The
trans proton is typically observed at a lower field than the cis proton.

Spin-Spin Coupling Network Diagram

Caption: Predicted *H-1H spin-spin coupling in 4-chloro-2-vinylpyrimidine.
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Predicted **C NMR Spectrum of 4-Chloro-2-
vinylpyrimidine

The proton-decoupled 13C NMR spectrum is expected to show six distinct signals
corresponding to the six non-equivalent carbon atoms in the molecule. The chemical shifts are
influenced by the electronegativity of the substituents and the hybridization of the carbon
atoms.

Predicted 3C NMR Data

Predicted Chemical Shift

Carbon Justification
(3, ppm)
Attached to two nitrogen atoms
C-2 ~158 - 162 _
and the vinyl group.
Attached to a nitrogen atom
C-4 ~160 - 164 _
and a chlorine atom.
Influenced by the adjacent
C-5 ~118 - 122 _ , _
chlorine and the ring nitrogens.
C-6 ~150 - 154 Attached to a nitrogen atom.
Vinylic carbon attached to the
C-a ~135-139 o
pyrimidine ring.
C-B ~125-129 Terminal vinylic carbon.

Causality of Predicted Chemical Shifts:

e C-2, C-4, and C-6: These carbons are part of the heteroaromatic ring and are significantly
deshielded by the adjacent electronegative nitrogen atoms. C-4 is further deshielded by the
chlorine atom.

e C-5: This carbon is expected to be the most shielded of the ring carbons.

e C-a and C-f3: These are typical chemical shifts for sp? hybridized carbons in a vinyl group.
The carbon attached to the ring (C-a) is expected to be at a lower field than the terminal
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carbon (C-p).

Experimental Protocol for NMR Spectroscopy

To obtain experimental data for 4-chloro-2-vinylpyrimidine, the following protocol, based on
standard practices for similar compounds, is recommended.

Step-by-Step Methodology

e Sample Preparation:

o

Weigh approximately 10-20 mg of purified 4-chloro-2-vinylpyrimidine.

o Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCIs or
DMSO-ds) in a standard 5 mm NMR tube. Chloroform-d (CDCIs) is a common choice for
non-polar to moderately polar compounds.

o Ensure the sample is fully dissolved. Gentle warming or sonication can be used to aid
dissolution.

o Add a small amount of tetramethylsilane (TMS) as an internal standard (& = 0.00 ppm for
both *H and 3C).

» 'H NMR Data Acquisition:
o Use a 400 MHz or higher field NMR spectrometer.
o Acquire the spectrum at room temperature.
o Typical acquisition parameters:
» Pulse angle: 30-45°
= Relaxation delay: 1-2 seconds
» Number of scans: 16-64 (adjust for optimal signal-to-noise ratio)

e 13C NMR Data Acquisition:
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o Use the same spectrometer.
o Acquire a proton-decoupled spectrum to simplify the signals to singlets.
o Typical acquisition parameters:

» Pulse angle: 30-45°

» Relaxation delay: 2-5 seconds (longer delay for quaternary carbons)

= Number of scans: 1024 or more (due to the low natural abundance of 13C)

» Data Processing:

o Apply Fourier transformation, phase correction, and baseline correction to the raw data
using appropriate NMR software.

o Calibrate the chemical shifts using the TMS signal at 0.00 ppm.
o Integrate the peaks in the *H NMR spectrum to determine the relative number of protons.
o Analyze the chemical shifts, multiplicities, and coupling constants to confirm the structure.

Experimental Workflow Diagram

Data Acquisition

Sample Preparation Data Processing & Analysis
13C NMR Acquisition

‘ ‘Weigh Sample ‘4‘ Dissolve in CDCI3 + TMS ‘—D{ Transfer to NMR Tube ‘ FT, Phasing, Baseline Correction H Calibrate to TMS ‘—D{ Analyze Spectra H Structural Elucidation
] .

Click to download full resolution via product page

Caption: A typical workflow for NMR spectroscopic analysis.
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Conclusion

This guide provides a detailed prediction of the *H and 13C NMR spectra of 4-chloro-2-
vinylpyrimidine, based on established spectroscopic principles. The predicted data, including
chemical shifts, multiplicities, and coupling constants, offer a valuable baseline for the
identification and structural confirmation of this compound. The provided experimental protocol
outlines a standard procedure for obtaining high-quality NMR data. Experimental verification of
these predictions will be crucial for the definitive spectroscopic characterization of 4-chloro-2-
vinylpyrimidine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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